2,5-dichloro-N-(3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C17H16Cl2N2O3S/c18-12-7-8-15(19)16(10-12)25(23,24)20-13-4-3-5-14(11-13)21-9-2-1-6-17(21)22/h3-5,7-8,10-11,20H,1-2,6,9H2
• InChI Key: HQAJNIPTYFGIFK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O3S
• Molecular Weight: 399.3 g/mol

Description

This compound is a sulfonamide derivative. It is related to apixaban, a direct inhibitor of activated factor X (FXa), which is in development for the prevention and treatment of various thromboembolic diseases.

Molecular Structure Analysis

The molecular structure of this compound has been elucidated using Single Crystal X-ray Diffraction and spectroscopy analysis (Infrared, NMR and Mass Spectroscopy). The compound has a planar conformation in its chalcone portion, which is further corroborated by the low angle between the aromatic rings.

Scientific Research Applications

Synthesis and Chemical Properties

Research into benzenesulfonamide derivatives has shown significant activity across various fields. One study focused on the synthesis of novel benzenesulfonamides incorporating 1,3,4-oxadiazole moieties, revealing their potential antimicrobial and anti-HIV activities (Iqbal et al., 2006). This research indicates that sulfonamide compounds, through specific structural modifications, can be tailored for potent biological activities. Additionally, the oxidative cross-coupling of N-(2‘-Phenylphenyl)benzenesulfonamides with alkenes using palladium−copper catalyst systems underlines the chemical versatility of these compounds, producing derivatives with potentially valuable properties (Miura et al., 1998).

Anticancer Activity

The development of benzenesulfonamide derivatives for anticancer applications is an area of significant interest. For instance, novel 5-substituted 2-(arylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamides have demonstrated promising cytotoxic activity against various human cancer cell lines, highlighting their potential as therapeutic agents (Żołnowska et al., 2016). Another study synthesized 2-benzylthio-4-chlorobenzenesulfonamide derivatives, showing significant in vitro antitumor activity, suggesting the therapeutic potential of these compounds in cancer treatment (Sławiński et al., 2006).

Enzyme Inhibition

Benzenesulfonamides have been explored for their enzyme inhibitory effects, particularly against carbonic anhydrase (CA), which plays a critical role in various physiological processes. Research into 4-(3-(4-Substituted-phenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamides showed potent CA I and II inhibition, suggesting potential applications in treating conditions where CA activity is implicated (Gul et al., 2016).